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Compound of Interest

Compound Name: Mersalyl acid

Cat. No.: B10761159

Essential Safety and Handling Guide for
Mersalyl Acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Mersalyl acid. Adherence to
these procedures is essential for ensuring a safe laboratory environment.

Mersalyl acid is a hazardous substance that is fatal if swallowed, in contact with skin, or if
inhaled.[1] It may cause damage to organs through prolonged or repeated exposure and is
very toxic to aquatic life with long-lasting effects. It is a white, odorless solid powder that is
slightly hygroscopic.[2]

Personal Protective Equipment (PPE)

When handling Mersalyl acid, it is imperative to use the following personal protective
equipment to avoid all personal contact, including inhalation.[3]
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PPE Category

Specific Equipment

Rationale

Eye/Face Protection

Safety glasses, chemical
safety goggles, or a full-face
shield.[3][4]

Protects against splashes and
dust, preventing eye irritation

and absorption.[4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, butyl,
or fluorocarbon rubber) and a
lab coat or chemical-resistant
clothing.[3][4][5]

Prevents dermal contact, as
Mersalyl acid is fatal upon skin

absorption.[1]

Respiratory Protection

A NIOSH-approved respirator
with a P3 filter is required
when dust may be generated.
[6] Work should be conducted
in a well-ventilated area,
preferably under a chemical
fume hood.[3]

Protects against inhalation, as
the substance is very toxic if
inhaled.[3]

Foot Protection

Chemical-resistant safety
footwear.[4][5]

Protects feet from spills and

chemical exposure.[4]

Physical and Chemical Properties

Property Value

Molecular Formula C13H17HgNO6

Molecular Weight 483.9 g/mol

Appearance White powder[2]

Melting Point 192-193 °C (decomposes)[6]
Solubility Soluble in ammonium hydroxide.[6]

Occupational Exposure Limits
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Parameter Value Organization

Permissible Exposure Limit

0.1 mg/m3 (as H
(PEL) g/m? (as Hg)

Threshold Limit Value (TLV) 0.02 mg/m3 (as HQg)

Immediately Dangerous to Life

10.0 mg/m3 (as H
or Health (IDLH) g/m?( 9

Handling and Storage Procedures

Safe Handling:

Avoid all personal contact, including inhalation of dust.[3]

Work in a well-ventilated area or under a chemical fume hood.[3]

Do not eat, drink, or smoke when handling this substance.[3]

Wash hands thoroughly after handling.[3]

Avoid contact with incompatible materials such as strong acids and oxidizing agents.[3]

Storage:

Store in original, tightly sealed containers.[3]

Keep in a cool, dry, and well-ventilated place.[3]

Store away from incompatible materials and foodstuff containers.[3]

The area should be accessible only to authorized personnel.

Protect from light.

Emergency Procedures

In Case of Exposure:
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» Skin Contact: Immediately flush the skin with large amounts of water for at least 15 minutes
while removing all contaminated clothing.[3][7] Seek immediate medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[3] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, give two glasses of water to
drink. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.

Spill and Disposal Plan

Spill Response:
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Mersalyl Acid Spill Response Workflow

Evacuate Immediate Area & Alert Others

;

Don Appropriate PPE
(Full Face Shield, Gloves, Respirator, Lab Coat)

;

Contain the Spill
(Use sand, earth, or vermiculite)

Minor Spill ajor Spill

Major Spill Cleanup:

Minor Spill Cleanup: - Move upwind
- Dampen with water to prevent dusting - Alert Emergency Responders
- Use dry cleanup procedures (vacuum or sweep) - Prevent entry into drains/waterways
- Place in a labeled container for disposal - Collect recoverable product

- Neutralize/decontaminate residue

e

Decontaminate the Area & Equipment

;

Dispose of Waste as Hazardous Material

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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